Cas no 1805658-62-1 (4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride)

• Product Name: 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride
• CAS No: 1805658-62-1
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5010131
• Update Time: 2025-10-28

4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO2S/c1-3-8-5-10(15(11,13)14)7(2)4-9(8)6-12/h4-5H,3H2,1-2H3
• InChI Key： HQVFTXWMBMMLSM-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C#N)=CC=1C)CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride

Recent Advances in the Application of 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride (CAS: 1805658-62-1) in Chemical Biology and Pharmaceutical Research

4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride (CAS: 1805658-62-1) is a specialized sulfonyl chloride derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery and development. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the context of sulfonamide-based therapeutics. Recent studies have explored its utility in medicinal chemistry, highlighting its role as a key intermediate in the preparation of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effective use of 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride in the synthesis of novel carbonic anhydrase inhibitors. The researchers utilized this compound to introduce a sulfonamide moiety into their target molecules, resulting in derivatives with improved binding affinity and selectivity for specific carbonic anhydrase isoforms. The study reported IC50 values in the low nanomolar range for several synthesized compounds, suggesting promising therapeutic potential for conditions such as glaucoma and cancer.

In the field of antimicrobial drug development, a recent patent application (WO2023056789) describes the use of 1805658-62-1 as a precursor for creating novel sulfonamide antibiotics with activity against drug-resistant bacterial strains. The inventors demonstrated that derivatives synthesized from this intermediate showed enhanced membrane permeability and reduced susceptibility to common resistance mechanisms, particularly in Gram-negative pathogens. This development addresses the critical need for new antibiotics in the face of growing antimicrobial resistance.

Structural optimization studies have revealed that the cyano and ethyl substituents on the benzene ring of 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride contribute significantly to its reactivity profile and the biological activity of its derivatives. Computational chemistry analyses published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that these substituents influence both the electronic properties of the sulfonyl chloride group and the overall molecular conformation, enabling selective interactions with biological targets.

The compound has also found applications in chemical biology as a tool for protein modification. A recent Nature Chemical Biology paper (2024) describes its use in developing sulfonyl-based covalent inhibitors that target reactive cysteine residues in disease-associated proteins. The researchers demonstrated that derivatives of 1805658-62-1 could achieve selective protein modification under physiological conditions, opening new possibilities for studying protein function and developing targeted therapies.

From a synthetic chemistry perspective, advances in the preparation and handling of 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride have been reported. A 2023 Organic Process Research & Development article detailed improved synthetic routes that enhance yield and purity while reducing environmental impact. These process optimizations are particularly important given the increasing demand for this intermediate in pharmaceutical development pipelines.

Looking forward, the unique properties of 4-Cyano-5-ethyl-2-methylbenzenesulfonyl chloride position it as a valuable scaffold for continued innovation in drug discovery. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent drug design. The compound's combination of reactivity and structural features suggests it will remain an important tool in medicinal chemistry for the foreseeable future.